Cas no 2091684-34-1 (1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine)

• Product Name: 1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine
• CAS No: 2091684-34-1
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5722138
• PubChem ID: 121214137
• Update Time: 2025-06-13

1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-pyridin-3-ylpyrazol-3-amine
• AKOS026724624
• 2091684-34-1
• F2198-5998
• 1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-ethyl-3-(3-pyridinyl)-

• Inchi： 1S/C10H12N4/c1-2-14-10(11)6-9(13-14)8-4-3-5-12-7-8/h3-7H,2,11H2,1H3
• InChI Key： BTTYJGBSUVWTQA-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C2C=NC=CC=2)=N1)N)CC

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 401.8±35.0 °C(Predicted)
• pka: 3?+-.0.12(Predicted)

Additional information on 1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine

Comprehensive Overview of 1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine (CAS No. 2091684-34-1)

The compound 1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine (CAS No. 2091684-34-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrazole derivative combines a pyridine ring with a pyrazole core, making it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for metal-organic frameworks, given its ability to form stable coordination complexes.

In recent years, the demand for heterocyclic compounds like 1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine has surged, driven by their role in developing targeted therapies for chronic diseases. The compound’s molecular weight and logP value suggest favorable pharmacokinetic properties, which are critical for oral bioavailability. Its synthetic route often involves palladium-catalyzed cross-coupling reactions, a topic frequently searched in academic databases like SciFinder and Reaxys.

One of the most common questions about CAS No. 2091684-34-1 revolves around its solubility and stability under various pH conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents such as DMSO and methanol, which is essential for formulation development. Additionally, its thermal stability makes it suitable for high-throughput screening in drug discovery pipelines.

The pyridine-pyrazole hybrid structure of this compound aligns with current trends in fragment-based drug design, a hot topic in medicinal chemistry. Researchers are exploring its potential as a building block for multi-target drugs, especially in oncology and neurology. The compound’s hydrogen-bonding capacity and aromatic stacking interactions further enhance its applicability in rational drug design.

From an industrial perspective, 1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine is often discussed in the context of green chemistry and atom economy. Optimizing its synthesis to reduce waste and energy consumption is a priority for sustainable manufacturing. This aligns with the growing interest in environmentally friendly synthesis methods, a frequent search query among chemists and process engineers.

In summary, 1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine (CAS No. 2091684-34-1) represents a promising candidate for diverse applications, from pharmaceuticals to materials science. Its structural versatility, synthetic accessibility, and physicochemical properties make it a subject of ongoing research and commercial interest. Future studies may focus on its structure-activity relationships and scalable production methods to unlock its full potential.